2-(furan-2-yl)-4-(phenylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-2-(furan-2-yl)-N-(oxolan-2-ylmethyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H18N2O5S/c21-26(22,14-7-2-1-3-8-14)18-17(19-12-13-6-4-10-23-13)25-16(20-18)15-9-5-11-24-15/h1-3,5,7-9,11,13,19H,4,6,10,12H2
• InChI Key: XNHWYWWWTTXMDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

2-(furan-2-yl)-4-(phenylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C18H18N2O5S and its molecular weight is 374.41. The purity is usually 95%.
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Scientific Research Applications

Arylmethylidenefuranones and Heterocyclic Compounds Synthesis

The compound 2-(furan-2-yl)-4-(phenylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)-1,3-oxazol-5-amine, due to its furan and phenylsulfonyl components, can be considered relevant in reactions involving arylmethylidene derivatives of 3H-furan-2-ones. These reactions with C-, N-, N,N-, and N,O-nucleophilic agents lead to a variety of acyclic, cyclic, and heterocyclic compounds, including amides, pyrrolones, benzofurans, and other complex structures. The direction of these reactions is influenced by the structure of initial reagents, the nucleophilic agent's strength, and reaction conditions, demonstrating the compound's potential utility in synthesizing a diverse array of chemical entities for further application in medicinal chemistry and materials science (Kamneva, Anis’kova, & Egorova, 2018).

Advanced Biomass Conversion

In the context of biomass conversion, derivatives of furan, such as this compound, are crucial. They serve as intermediates in the synthesis of valuable chemicals from renewable resources. The review by Chernyshev, Kravchenko, and Ananikov highlights the significant role of furan derivatives in the production of monomers, polymers, and other functional materials from plant biomass, suggesting potential applications of such compounds in developing sustainable materials and chemicals (Chernyshev, Kravchenko, & Ananikov, 2017).

Bioactive Compound Synthesis

The versatility of furan and thiophene derivatives in drug design is well-documented, with these structures serving as key components in the synthesis of bioactive molecules. Ostrowski's review on furanyl- and thienyl-substituted nucleobases and nucleosides demonstrates the significant medicinal chemistry applications of such compounds. They are crucial in the development of novel therapeutics with activities ranging from antiviral to antitumor effects, indicating the potential utility of this compound in drug discovery and development (Ostrowski, 2022).